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Compound of Interest

Compound Name: Diethyl 3-bromopropylmalonate
CAS No.: 10149-21-0
Cat. No.: B030597
Get Quote
. J

CAS No: 10149-21-0 Formula: C10H17BrO4 Molecular Weight: 281.14 g/mol [1]

Introduction: The Strategic Intermediate

Diethyl (3-bromopropyl)malonate is a bifunctional building block critical to modern organic
synthesis. It combines the nucleophilic potential of the malonate moiety (upon deprotonation)
with the electrophilic character of the alkyl bromide. This dual reactivity makes it a linchpin in
the synthesis of carboplatin derivatives, non-natural amino acids, and functionalized
heterocycles.

However, this utility comes with a specific hazard profile. Unlike standard solvents, this
compound acts as a soft alkylating agent. Standard Safety Data Sheets (SDS) often categorize
it generically; this guide provides the granular, research-grade protocols necessary to handle it
with scientific integrity.

Chemical & Physical Characterization

Data aggregated from validated experimental sources.
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Property

Value

Operational Implication

Physical State

Colorless to pale yellow liquid

Color change (browning)
indicates degradation (HBr

release).

High boiling point; distillation

requires high vacuum (<1

Boiling Point 150-155 °C @ 10 Torr )
mmHg) to avoid thermal
decomposition.
) Denser than water; will sink in
Density 1.286 g/mL @ 25 °C ] ]
aqueous biphasic washes.
Immiscible with water;
- DCM, Chloroform, EtOAc, _
Solubility hydrolyzes slowly in aqueous
Methanol i
media.
. ] Combustible but not highly
Flash Point >110 °C (Predicted)

flammable.

Vapor Pressure

Low at STP

Inhalation risk increases

significantly upon heating.

Hazard Identification & Toxicology (The "Why")
Mechanism of Toxicity

The primary hazard stems from the gamma-bromoalkyl tail. While less aggressive than alpha-

bromo esters (which are potent lachrymators), this compound remains an alkylating agent.

o Cellular Target: Electrophilic attack on nucleophilic residues in proteins and DNA (guanine

N7).

o Physiological Effect: Direct cytotoxicity to mucous membranes and potential sensitization.

GHS Classification (Self-Validated)

Based on functional group analysis and surrogate alkyl bromide data.
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o H315: Causes skin irritation.[2][3][4][5]
e H319: Causes serious eye irritation.[3][4][5][6][7]

o H335: May cause respiratory irritation.[3][5]

Exposure Pathway Visualization

The following diagram illustrates the biological interaction and necessary barriers.
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Caption: Figure 1. Pathophysiological cascade of exposure and barrier intervention points.[8]

Advanced Handling & Storage Protocols
The "Inert-First" Transfer Protocol

Standard: Prevent hydrolysis and oxidation. Why: Moisture hydrolyzes the ester groups to the
dicarboxylic acid (altering stoichiometry), while light/heat can cleave the C-Br bond.

e Preparation: Dry all glassware in an oven (>120°C) for 2 hours.
o Atmosphere: Cycle the reaction vessel 3x with Argon or Nitrogen.
e Transfer:

o Volumes < 10 mL: Use a gas-tight syringe with a long needle to pull from the bottom of the
reagent bottle (under positive inert pressure).

o Volumes > 10 mL: Use a cannula transfer technique.
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» Validation: Check the liquid appearance. If the liquid is dark orange/brown, run a TLC
(Hexane/EtOAc 8:2). A baseline spot indicates carboxylic acid degradation products.

Storage Architecture

o Temperature: 2—-8 °C (Refrigerated).
o Container: Amber glass (UV protection) with a Teflon-lined cap.

« Stabilization: Store under Argon. If storing for >6 months, consider adding activated 4A
molecular sieves to scavenge moisture.

Emergency Response & Waste Management
Spill Management Decision Tree

Critical Warning: Do not use water to clean up the neat chemical. Hydrolysis generates HBr
(acidic gas) and malonic acid.
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Caption: Figure 2. Logic flow for containment and cleanup of alkyl bromide spills.

Fire Fighting Measures

* Media: Carbon dioxide (CO2), dry chemical powder, or alcohol-resistant foam.[2]
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» Contraindication: Do not use a high-volume water jet; this may spread the burning lipophilic
liquid.

e Combustion Products: Carbon oxides (CO, CO:z) and Hydrogen Bromide (HBr) gas.
Firefighters must wear SCBA.

Synthesis Utility: Contextualizing the Hazard

To understand the handling requirements, one must understand the reaction mechanism. This
compound is typically used in Malonic Ester Synthesis.

e The Reaction: The alpha-proton (between the carbonyls) is acidic (pKa ~13).

e The Risk: Bases used to deprotonate the malonate (e.g., NaH, NaOEt) are incompatible with
the storage of the starting material.

o Protocol: Never store Diethyl (3-bromopropyl)malonate mixed with bases. The reaction is
exothermic and can run away if not cooled (0 °C) during addition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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